Cas no 2228738-89-2 (3-cyclobutyl-2-hydroxy-3-methylbutanoic acid)

• Product Name: 3-cyclobutyl-2-hydroxy-3-methylbutanoic acid
• CAS No: 2228738-89-2
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 6235379
• PubChem ID: 165671830
• Update Time: 2025-10-28

3-cyclobutyl-2-hydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclobutyl-2-hydroxy-3-methylbutanoic acid
• EN300-1804330
• 2228738-89-2

• Inchi： 1S/C9H16O3/c1-9(2,6-4-3-5-6)7(10)8(11)12/h6-7,10H,3-5H2,1-2H3,(H,11,12)
• InChI Key： WNQVYGKUYMCGEM-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C(C)(C)C1CCC1

Computed Properties

• Exact Mass: 172.109944368g/mol
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-cyclobutyl-2-hydroxy-3-methylbutanoic acid

Comprehensive Overview of 3-cyclobutyl-2-hydroxy-3-methylbutanoic acid (CAS No. 2228738-89-2): Properties, Applications, and Research Insights

3-cyclobutyl-2-hydroxy-3-methylbutanoic acid (CAS No. 2228738-89-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. This hydroxy acid derivative combines a cyclobutyl ring with a hydroxyl group and a methyl branch, making it a versatile intermediate for drug discovery and material science. Researchers are particularly interested in its potential role as a chiral building block for synthesizing bioactive molecules, including enzyme inhibitors and metabolic modulators.

The compound's molecular formula and steric configuration contribute to its reactivity in stereoselective synthesis, a hot topic in modern organic chemistry. Recent studies highlight its utility in designing small-molecule therapeutics targeting inflammatory pathways—a trending focus area as scientists explore alternatives to traditional NSAIDs. Its carboxylic acid functionality allows for further derivatization, enabling the creation of ester prodrugs or metal-chelating agents, which align with current interests in drug delivery optimization and biodegradable materials.

In the context of green chemistry advancements, 3-cyclobutyl-2-hydroxy-3-methylbutanoic acid has been investigated for its potential in catalytic asymmetric synthesis, addressing the growing demand for sustainable chiral synthesis methods. Computational chemistry models suggest its conformational stability could benefit molecular docking applications, particularly in virtual screening platforms—an area experiencing exponential growth with AI-driven drug discovery.

Analytical characterization of this compound typically involves HPLC purity analysis, NMR spectroscopy, and mass spectrometry, reflecting industry standards for high-value intermediates. Its logP value and hydrogen bonding capacity make it relevant to ongoing discussions about lipophilicity optimization in medicinal chemistry—a frequent search topic among researchers troubleshooting bioavailability challenges.

Emerging applications explore its incorporation into peptide mimetics and macrocyclic compounds, capitalizing on the cyclobutane ring strain to influence molecular recognition processes. This aligns with cutting-edge research into allosteric modulators and protein-protein interaction inhibitors, which dominate recent literature in drug target innovation.

From a commercial perspective, the compound's synthetic scalability and regioselective modification potential position it favorably for custom synthesis services. Manufacturers emphasize its batch-to-batch consistency—a critical parameter for researchers investigating structure-activity relationships (SAR) in lead optimization campaigns.

Ongoing patent analyses reveal innovative uses of 3-cyclobutyl-2-hydroxy-3-methylbutanoic acid in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs), connecting it to the booming field of targeted protein degradation. Its metabolic stability profile also makes it valuable for isotope-labeled versions used in ADME studies—a frequent search term among pharmacokinetics specialists.

Safety evaluations indicate standard handling procedures for laboratory chemicals, with particular attention to its pH-dependent solubility characteristics. This practical consideration addresses common queries about compound storage and solvent selection in research forums.

The scientific community continues to explore this molecule's potential through structure-based drug design approaches, particularly in fragment-based screening methodologies. Its balanced polar surface area and molecular rigidity offer instructive case studies for computational chemists developing predictive ADMET models—an intersection of chemistry and AI that dominates contemporary research discussions.